Cas no 1393568-12-1 (1-Ethyl-1H-1,2,3-triazole-4-sulfonyl chloride)

• Product Name: 1-Ethyl-1H-1,2,3-triazole-4-sulfonyl chloride
• CAS No: 1393568-12-1
• MF: C₄H₆ClN₃O₂S
• MW: 195.627337932587
• CID: 2133584
• PubChem ID: 72218189
• Update Time: 2025-05-22

1-Ethyl-1H-1,2,3-triazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-1,2,3-Triazole-4-sulfonyl chloride
• AB84657
• 1-Ethyl-1H-1,2,3-triazole-4-sulfonyl chloride

• Inchi： 1S/C4H6ClN3O2S/c1-2-8-3-4(6-7-8)11(5,9)10/h3H,2H2,1H3
• InChI Key： BVELZTNYGZTNOI-UHFFFAOYSA-N
• SMILES： ClS(C1=CN(CC)N=N1)(=O)=O

Computed Properties

• Exact Mass: 194.9869253g/mol
• Monoisotopic Mass: 194.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-Ethyl-1H-1,2,3-triazole-4-sulfonyl chloride

Comprehensive Analysis of 1-Ethyl-1H-1,2,3-triazole-4-sulfonyl chloride (CAS No. 1393568-12-1) and Its Applications

The compound 1-Ethyl-1H-1,2,3-triazole-4-sulfonyl chloride (CAS No. 1393568-12-1) is a highly versatile sulfonyl chloride derivative that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in organic synthesis. As a member of the triazole sulfonyl chloride family, this compound is particularly valued for its role as a reactive intermediate in the preparation of various pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular structure, featuring both a triazole ring and a sulfonyl chloride group, makes it an excellent candidate for click chemistry reactions and other bioconjugation techniques.

One of the most compelling aspects of 1-Ethyl-1H-1,2,3-triazole-4-sulfonyl chloride is its compatibility with modern green chemistry principles. Researchers are increasingly focusing on sustainable synthetic routes, and this compound aligns well with such initiatives due to its potential for atom-efficient reactions. The triazole moiety in its structure is known for its stability and ability to participate in hydrogen bonding, which enhances its utility in designing bioactive molecules. Moreover, the sulfonyl chloride group offers a convenient handle for further functionalization, making it a popular choice for medicinal chemistry applications.

In the context of current trends, 1-Ethyl-1H-1,2,3-triazole-4-sulfonyl chloride is frequently discussed in relation to drug discovery and bioconjugation strategies. With the rise of targeted therapies and precision medicine, there is a growing demand for reliable chemical linkers that can facilitate the attachment of drug payloads to biological carriers. This compound's ability to form stable covalent bonds under mild conditions makes it an attractive option for such applications. Additionally, its use in proteomics and chemical biology studies has been highlighted in recent publications, further cementing its relevance in cutting-edge research.

From a commercial perspective, the demand for 1-Ethyl-1H-1,2,3-triazole-4-sulfonyl chloride is driven by its role in the synthesis of high-value intermediates. Companies specializing in custom synthesis and contract research often seek this compound for its ability to streamline complex synthetic pathways. Its compatibility with high-throughput screening methods also makes it a favorite among combinatorial chemistry practitioners. Furthermore, the compound's stability under various storage conditions ensures its suitability for long-term projects, a feature highly valued in industrial settings.

Safety and handling of 1-Ethyl-1H-1,2,3-triazole-4-sulfonyl chloride are topics of frequent inquiry among users. While it is not classified as a hazardous material, standard laboratory precautions should be observed when working with this compound. Proper personal protective equipment (PPE) and adequate ventilation are recommended to ensure safe handling. The compound's material safety data sheet (MSDS) provides detailed guidance on storage, disposal, and emergency procedures, which should be thoroughly reviewed before use.

Looking ahead, the future of 1-Ethyl-1H-1,2,3-triazole-4-sulfonyl chloride appears promising, with ongoing research exploring its potential in nanotechnology and material science. Its ability to form stable linkages with various substrates positions it as a candidate for developing smart materials and functional coatings. As the scientific community continues to uncover new applications for this compound, its importance in both academic and industrial research is expected to grow significantly.